N-[4-(cyclopentylcarbamoyl)phenyl]-4-methylbenzamide

• IUPAC Name: N-[4-(cyclopentylcarbamoyl)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C20H22N2O2/c1-14-6-8-15(9-7-14)19(23)22-18-12-10-16(11-13-18)20(24)21-17-4-2-3-5-17/h6-13,17H,2-5H2,1H3,(H,21,24)(H,22,23)
• InChI Key: HKDFTGGQVNXGKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC3CCCC3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

N-[4-(cyclopentylcarbamoyl)phenyl]-4-methylbenzamide is a chemical compound with the molecular formula C20H22N2O2 It is known for its unique structure, which includes a cyclopentylcarbamoyl group attached to a phenyl ring, and a 4-methylbenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(cyclopentylcarbamoyl)phenyl]-4-methylbenzamide typically involves the reaction of 4-methylbenzoic acid with cyclopentylamine to form an intermediate amide. This intermediate is then reacted with 4-isocyanatobenzoyl chloride under controlled conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-[4-(cyclopentylcarbamoyl)phenyl]-4-methylbenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or alcohols in the presence of a base.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which N-[4-(cyclopentylcarbamoyl)phenyl]-4-methylbenzamide exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological responses. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(aminosulfonyl)phenyl]-4-methylbenzenesulfonamide
• N-(4-bromophenyl)-4-methylbenzamide
• N-(4-chlorophenyl)-4-methylbenzamide

Uniqueness

N-[4-(cyclopentylcarbamoyl)phenyl]-4-methylbenzamide is unique due to its cyclopentylcarbamoyl group, which imparts distinct chemical and physical properties